Cas no 58139-53-0 (N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide)

• Product Name: N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide
• CAS No: 58139-53-0
• MF: C₉H₇N₃O₃S₂
• MW: 269.300178766251
• CID: 1608644
• PubChem ID: 42650
• Update Time: 2025-06-15

N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide
• acetamide, N-[4-(4-nitro-2-thienyl)-2-thiazolyl]-
• N-[4-(4-Nitro-2-thienyl)-1,3-thiazol-2-yl]acetamide
• N-[4-(4-Nitro-2-thienyl)-2-thiazolyl]acetamide
• Oprea1_482488
• SR-01000006316
• NCGC00246604-01
• 2-Acetylamino-4-(4-nitro-2-thienyl)thiazole
• MLS000683117
• N-[4-(4-nitro-2-thienyl)-2-thiazolyl ]acetamide
• AKOS024578179
• CHEMBL1483148
• SR-01000006316-1
• DTXSID70206875
• F0466-0210
• DB-320755
• SMR000322948
• 58139-53-0
• ACETAMIDE, N-(4-(4-NITRO-2-THIENYL)-2-THIAZOLYL)-
• N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)acetamide
• N-(4-(4-Nitro-2-thienyl)-2-thiazolyl)acetamide
• HMS2701B23

• Inchi： 1S/C9H7N3O3S2/c1-5(13)10-9-11-7(4-17-9)8-2-6(3-16-8)12(14)15/h2-4H,1H3,(H,10,11,13)
• InChI Key： ZADHMFULSQPYAC-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C1=CSC(NC(C)=O)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.99301
• Monoisotopic Mass: 268.99288344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 85.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide

Comprehensive Overview of N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide (CAS No. 58139-53-0)

N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide, with the CAS registry number 58139-53-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both nitrothiophene and thiazole moieties in its structure makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide has surged due to their potential in addressing global health challenges. Researchers are particularly interested in its antimicrobial properties, as the rise of antibiotic-resistant bacteria has become a pressing issue. The compound's unique structure allows it to interact with bacterial enzymes, making it a subject of intense study in the development of new antibacterial agents.

Another area where CAS No. 58139-53-0 is being explored is in cancer research. The thiazole ring is a common pharmacophore in many anticancer drugs, and the addition of the nitrothiophene group may enhance its efficacy. Preliminary studies suggest that this compound could inhibit specific pathways involved in tumor growth, though further clinical validation is required. This aligns with the growing interest in targeted therapy and personalized medicine, which are hot topics in modern oncology.

The synthesis of N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide involves multi-step organic reactions, often starting from readily available precursors like 2-amino-4-(4-nitrothiophen-2-yl)thiazole. Chemists employ techniques such as nucleophilic substitution and acetylation to achieve high yields and purity. The compound's molecular formula (C₉H₇N₃O₃S₂) and molecular weight (269.30 g/mol) are critical parameters for its characterization, often analyzed using HPLC, NMR, and mass spectrometry.

Beyond pharmaceuticals, 58139-53-0 has potential applications in agrochemicals. The nitro group in its structure can act as a bioisostere, improving the compound's interaction with plant pathogens. This has led to investigations into its use as a fungicide or herbicide, especially as the agricultural sector seeks eco-friendly alternatives to traditional chemicals. The compound's low toxicity profile in preliminary studies makes it an attractive option for sustainable farming practices.

From a commercial perspective, N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide is primarily supplied by specialty chemical manufacturers catering to research institutions and pharmaceutical companies. Its market availability is influenced by factors such as regulatory approvals and patent status, which are frequently searched topics among industry professionals. As of now, the compound is not widely produced at an industrial scale, but its niche applications ensure steady demand.

Environmental and safety considerations are also critical when handling CAS No. 58139-53-0. While it is not classified as hazardous under current regulations, proper storage conditions (e.g., cool, dry environments) are recommended to maintain stability. Researchers often inquire about its solubility (soluble in DMSO and methanol) and melting point (approximately 180–185°C), which are essential for experimental design.

In conclusion, N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide (58139-53-0) represents a versatile compound with promising applications in drug development, agriculture, and material science. Its unique chemical structure and biological activity continue to inspire innovative research, addressing some of the most pressing challenges in healthcare and sustainability. As scientific interest grows, this compound is poised to play a pivotal role in advancing these fields.